3-[(3-methyl-2-oxo-3,4-dihydro-1H-1,5-benzodiazepin-5-yl)methyl]benzonitrile

• IUPAC Name: 3-[(3-methyl-2-oxo-3,4-dihydro-1H-1,5-benzodiazepin-5-yl)methyl]benzonitrile
• InChI: InChI=1S/C18H17N3O/c1-13-11-21(12-15-6-4-5-14(9-15)10-19)17-8-3-2-7-16(17)20-18(13)22/h2-9,13H,11-12H2,1H3,(H,20,22)
• InChI Key: FJEQYPSUEAHYIM-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=CC=CC=C2NC1=O)CC3=CC(=CC=C3)C#N
• Molecular Formula: C18H17N3O
• Molecular Weight: 291.3 g/mol

Description

3-[(3-methyl-2-oxo-3,4-dihydro-1H-1,5-benzodiazepin-5-yl)methyl]benzonitrile, also known as Ro 15-4513, is a chemical compound that belongs to the benzodiazepine family. It is a potent antagonist of the GABA-A receptor, which is a neurotransmitter receptor that plays a crucial role in the central nervous system.

Mechanism of Action

3-[(3-methyl-2-oxo-3,4-dihydro-1H-1,5-benzodiazepin-5-yl)methyl]benzonitrile 15-4513 acts as a potent antagonist of the GABA-A receptor. GABA-A receptors are ionotropic receptors that are activated by the neurotransmitter GABA. Activation of the receptor leads to the opening of chloride ion channels, which results in hyperpolarization of the neuron and inhibition of neurotransmitter release. This compound 15-4513 binds to the receptor at a site distinct from the GABA binding site and prevents activation of the receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound 15-4513 are related to its antagonistic activity at the GABA-A receptor. In animal models, this compound 15-4513 has been shown to increase seizure activity and decrease the sedative effects of benzodiazepines. It has also been shown to attenuate the anxiolytic effects of alcohol.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(3-methyl-2-oxo-3,4-dihydro-1H-1,5-benzodiazepin-5-yl)methyl]benzonitrile 15-4513 in lab experiments is its high potency as a GABA-A receptor antagonist. This allows for precise manipulation of the receptor and investigation of its role in various physiological and pathological conditions. However, one limitation is that this compound 15-4513 is not selective for a specific subtype of the GABA-A receptor, which may complicate interpretation of results.

Future Directions

There are several future directions for research on 3-[(3-methyl-2-oxo-3,4-dihydro-1H-1,5-benzodiazepin-5-yl)methyl]benzonitrile 15-4513. One area of interest is the development of more selective GABA-A receptor antagonists that target specific receptor subtypes. Another direction is the investigation of the role of the GABA-A receptor in neurological disorders such as epilepsy, anxiety, and sleep disorders. Additionally, further research is needed to elucidate the molecular mechanisms underlying the effects of this compound 15-4513 on the GABA-A receptor.

Synthesis Methods

3-[(3-methyl-2-oxo-3,4-dihydro-1H-1,5-benzodiazepin-5-yl)methyl]benzonitrile 15-4513 can be synthesized by reacting 3-methyl-2-oxo-3,4-dihydro-1H-1,5-benzodiazepin-4-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 3-aminobenzonitrile to give this compound 15-4513.

Scientific Research Applications

3-[(3-methyl-2-oxo-3,4-dihydro-1H-1,5-benzodiazepin-5-yl)methyl]benzonitrile 15-4513 has been widely used in scientific research to investigate the role of GABA-A receptors in the central nervous system. It has been used to study the effects of alcohol on the GABA-A receptor, as well as the role of the receptor in anxiety and sleep disorders. This compound 15-4513 has also been used in animal models to study the effects of GABA-A receptor antagonists on seizure activity.